Cas no 101336-01-0 (2-Thiophenepentanoic acid, 5-(3-phenylpropyl)-, sodium salt)

• Product Name: 2-Thiophenepentanoic acid, 5-(3-phenylpropyl)-, sodium salt
• CAS No: 101336-01-0
• MF: C₁₈H₂₃NaO₂S
• MW: 326.428795099258
• CID: 1128753
• Update Time: 2024-07-27

2-Thiophenepentanoic acid, 5-(3-phenylpropyl)-, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepentanoic acid, 5-(3-phenylpropyl)-, sodium salt
• 2-Thiophenepentanoic acid, 5-(3-phenylpropyl)-, sodium salt (1:1)

• Inchi： 1S/C18H22O2S.Na.H/c19-18(20)12-5-4-10-16-13-14-17(21-16)11-6-9-15-7-2-1-3-8-15;;/h1-3,7-8,13-14H,4-6,9-12H2,(H,19,20);;
• InChI Key： FMKXLLBVPUMHII-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CCCCC(=O)O)S1)CCC1C=CC=CC=1.[NaH]

Computed Properties

• Exact Mass: 324.11613

Experimental Properties

• PSA: 40.13